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Solubility of Urea Oxalate: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of urea oxalate in

various solvents. The document is intended for researchers, scientists, and professionals in

drug development who require detailed information on the physicochemical properties of this

compound. It includes available solubility data, detailed experimental protocols for solubility

determination, and visualizations of experimental workflows.

Introduction to Urea Oxalate and its Solubility
Uurea oxalate is a salt formed from the reaction of urea and oxalic acid. It exists as a white

crystalline solid. Understanding its solubility is crucial for its application in various fields,

including chemical synthesis, materials science, and pharmaceuticals. The solubility of a

substance is a fundamental property that dictates its behavior in solution, influencing processes

such as crystallization, purification, and formulation.

The solubility of urea oxalate is significantly influenced by the nature of the solvent and the

temperature. While it is known to be soluble in water, its solubility in organic solvents is less

well-documented in publicly available literature. The compound's solubility in aqueous solutions

exhibits a positive correlation with temperature, a characteristic that is leveraged in

recrystallization processes for its purification[1].
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Comprehensive quantitative solubility data for urea oxalate across a wide range of solvents is

limited in publicly accessible literature. However, key information is available for its solubility in

water.

Solubility in Water
A polythermal solubility diagram for the urea-oxalic acid-water system has been established

over a temperature range of -11.2 to 92 °C[1][2]. This diagram provides critical data on the

crystallization fields of urea, oxalic acid dihydrate, and urea oxalate, demonstrating a clear

dependence of solubility on temperature[1]. The data indicates that the solubility of urea
oxalate in water increases as the temperature rises[1].

While the specific data points from the polythermal diagram are not readily available in a

tabular format in the surveyed literature, the existence of this diagram confirms that systematic

studies on the aqueous solubility of urea oxalate have been conducted. For precise

quantitative values, consulting the original study by Dalman is recommended.

Table 1: Solubility of Urea Oxalate in Water (Qualitative Description)

Temperature Solubility in Water ( g/100g H₂O)

Increasing Temperature Increasing Solubility[1]

Note: This table reflects the qualitative trend. For precise quantitative data, the original

polythermal solubility diagram should be consulted.

Solubility in Organic Solvents
There is a notable lack of specific quantitative data for the solubility of urea oxalate in common

organic solvents such as ethanol and methanol in the available literature. Qualitative

information suggests that polar solvents are often used in the synthesis of urea oxalate to

dissolve the reactants (urea and oxalic acid), which then allows for the precipitation of the less

soluble urea oxalate product[1]. This implies that urea oxalate has a lower solubility in these

solvents compared to its constituent components.

For context, the solubility of urea (not urea oxalate) in selected solvents is provided in Table 2.

It is important to note that this data is for a different compound and should not be used as a
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direct substitute for the solubility of urea oxalate.

Table 2: Solubility of Urea (for reference)

Solvent Temperature (°C)
Solubility (g / 100 g of
solvent)

Water 20 ~108

Ethanol 20 ~5.4

Ethanol 25 ~6.5

Ethanol 60 ~22.0

Methanol 20 ~17

This data is for urea, not urea oxalate, and is provided for comparative purposes only.

Experimental Protocols for Solubility Determination
The solubility of urea oxalate can be determined using several established experimental

methods. The two most common and reliable methods are the gravimetric method and the

polythermal method.

Gravimetric Method
The gravimetric method is a straightforward and accurate technique for determining the

solubility of a compound at a specific temperature. It involves preparing a saturated solution,

separating the dissolved solute from the undissolved solid, and then determining the mass of

the dissolved solute by evaporating the solvent.

Methodology:

Preparation of Saturated Solution: An excess amount of urea oxalate is added to a known

volume of the desired solvent in a sealed container. The mixture is then agitated (e.g., using

a magnetic stirrer or a shaker bath) at a constant temperature for a prolonged period

(typically 24-48 hours) to ensure that equilibrium is reached and the solution is saturated.
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Phase Separation: Once saturation is achieved, the agitation is stopped, and the

undissolved solid is allowed to settle. A clear aliquot of the saturated supernatant is carefully

withdrawn using a pre-heated or pre-cooled syringe fitted with a filter (to prevent

crystallization or further dissolution during sampling).

Mass Determination: A known volume or mass of the clear, saturated solution is transferred

to a pre-weighed container. The solvent is then carefully evaporated at a controlled

temperature (e.g., in a drying oven) until a constant weight of the dried urea oxalate is

obtained.

Calculation of Solubility: The solubility is calculated as the mass of the dried urea oxalate
per unit volume or mass of the solvent.

Polythermal Method
The polythermal method is used to determine the solubility of a compound over a range of

temperatures by observing the dissolution temperature of a suspension with a known

composition.

Methodology:

Sample Preparation: A series of samples are prepared with known compositions of urea
oxalate and the solvent in sealed vials.

Heating and Observation: The vials are placed in a device that allows for controlled heating

and visual observation (e.g., a Crystal16 multiple reactor system). The samples are heated

at a slow, constant rate.

Determination of Dissolution Temperature: The temperature at which the last crystals of urea
oxalate dissolve is recorded as the saturation temperature for that specific composition.

Construction of Solubility Curve: By repeating this process for samples with different

compositions, a solubility curve (solubility versus temperature) can be constructed.

Visualizations
Experimental Workflow for Solubility Determination
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The following diagram illustrates the general workflow for determining the solubility of urea
oxalate using the gravimetric and polythermal methods.

Caption: Experimental workflows for gravimetric and polythermal solubility determination.

Conclusion
This technical guide has summarized the available information on the solubility of urea
oxalate. While quantitative data for its solubility in water as a function of temperature exists in

the form of a polythermal diagram, specific numerical values are not readily available in the

public domain. For organic solvents, the information is largely qualitative, suggesting a lower

solubility compared to its parent compounds, urea and oxalic acid.

The provided experimental protocols for the gravimetric and polythermal methods offer robust

approaches for researchers to determine the solubility of urea oxalate in their specific solvent

systems of interest. The accompanying workflow diagram provides a clear visual

representation of these methodologies. Further experimental work is required to generate a

comprehensive and publicly available dataset on the solubility of urea oxalate in a wider range

of solvents, which would be of significant value to the scientific and industrial communities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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